Cas no 1864244-33-6 (N-[1-(2-methylpropoxy)propan-2-yl]thietan-3-amine)

• Product Name: N-[1-(2-methylpropoxy)propan-2-yl]thietan-3-amine
• CAS No: 1864244-33-6
• MF: C₁₀H₂₁NOS
• MW: 203.344841718674
• CID: 5162646
• Update Time: 2026-03-04

N-[1-(2-methylpropoxy)propan-2-yl]thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Thietanamine, N-[1-methyl-2-(2-methylpropoxy)ethyl]-
• N-[1-(2-methylpropoxy)propan-2-yl]thietan-3-amine

• Inchi： 1S/C10H21NOS/c1-8(2)4-12-5-9(3)11-10-6-13-7-10/h8-11H,4-7H2,1-3H3
• InChI Key： ATIGMGLHXARCFL-UHFFFAOYSA-N
• SMILES： S1CC(NC(C)COCC(C)C)C1

Additional information on N-[1-(2-methylpropoxy)propan-2-yl]thietan-3-amine

N-[1-(2-Methylpropoxy)Propan-2-Yl]Thietan-3-Amine: A Comprehensive Overview

N-[1-(2-Methylpropoxy)Propan-2-Yl]Thietan-3-Amine, also known by its CAS Registry Number 1864244-33-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in various industries. The molecule consists of a thietane ring, which is a four-membered cyclic ether, substituted with an amine group at the 3-position and a specific substituent at the 1-position. The substituent at the 1-position is a propan-2-yl group bearing a 2-methylpropoxy group, adding complexity to the molecule's structure and influencing its reactivity and functionality.

Recent studies have highlighted the importance of cyclic ethers like thietane in the development of advanced materials. The thietane ring in N-[1-(2-Methylpropoxy)Propan-2-Yl]Thietan-3-Amine contributes to its stability and reactivity, making it a valuable precursor for synthesizing more complex molecules. Researchers have explored its potential as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the amine group further enhances its versatility, as it can participate in various chemical reactions such as nucleophilic substitutions, additions, and condensations.

The synthesis of N-[1-(2-Methylpropoxy)Propan-2-Yl]Thietan-3-Amine involves a multi-step process that typically begins with the preparation of the thietane ring. This is often achieved through intramolecular cyclization reactions, where appropriate starting materials are selected to form the four-membered ring. Subsequent steps involve functionalization of the ring to introduce the desired substituents. The use of modern synthetic techniques, such as microwave-assisted synthesis or catalytic methods, has improved the efficiency and yield of these reactions.

In terms of physical properties, N-[1-(2-Methylpropoxy)Propan-2-Yl]Thietan-3-Amine exhibits a melting point that is consistent with other cyclic ether-containing compounds. Its solubility in various solvents has been studied, revealing moderate solubility in polar solvents and limited solubility in non-polar solvents. These properties are crucial for determining its suitability in different chemical processes and applications.

One area where this compound has shown promise is in polymer chemistry. The thietane ring can act as a building block for constructing novel polymers with tailored properties. For instance, researchers have investigated its use in synthesizing thermoresponsive polymers, which can undergo structural changes in response to temperature variations. Such polymers have potential applications in drug delivery systems, sensors, and adaptive materials.

Another emerging application of N-[1-(2-Methylpropoxy)Propan-2-Yl]Thietan-3-Amine lies in catalysis. The amine group can serve as a coordinating site for metal ions, enabling the compound to act as a ligand in catalytic systems. Recent studies have demonstrated its effectiveness as a ligand in asymmetric catalysis, where it facilitates the formation of enantioselective products. This property opens up new avenues for its use in industrial catalytic processes.

The environmental impact of this compound has also been a topic of interest. Researchers have assessed its biodegradability under various conditions and found that it exhibits moderate biodegradation rates. This information is critical for determining its safety profile and ensuring that its use does not pose significant risks to ecosystems.

In conclusion, N-[1-(2-Methylpropoxy)Propan-2-Yl]Thietan-3-Amine (CAS No: 1864244-33-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it an attractive candidate for further research and development. As advancements in synthetic methodologies and material science continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.